Cas no 13895-92-6 (7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)-
• CAS No: 13895-92-6
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 154007
• PubChem ID: 44146779
• Update Time: 2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)-
• Rutaretin
• (2S)-9-hydroxy-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-7-one
• (S)-2,3-Dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-7H-furo(3,2-g)(1)benzopyran-7-one
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (S)-
• (-)-Racemol
• (S)-2,3-Dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
• [ "" ]
• 2,3-Dihydro-9-hydroxy-2α-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
• [S,(-)]-2,3-Dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
• CHEBI:192323
• AKOS032948872
• FS-9370
• NS00094522
• HY-N1329
• 13895-92-6
• 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)-
• CS-0016733
• 9-Hydroxy-2-(2-hydroxypropan-2-yl)-2,3-dihydro-7H-furo[3,2-g][1]benzopyran-7-one
• (-)-Racemol; (-)-Rutaretin; Racemol
• XR163802
• (2S)-9-hydroxy-2-(2-hydroxypropan-2-yl)-2,3-dihydrouro[3,2-g]chromen-7-one
• AC-37069
• DTXSID20930259
• (2S)-9-HYDROXY-2-(2-HYDROXYPROPAN-2-YL)-2H,3H-FURO[3,2-G]CHROMEN-7-ONE
• DA-57582

• Inchi： 1S/C14H14O5/c1-14(2,17)9-6-8-5-7-3-4-10(15)19-12(7)11(16)13(8)18-9/h3-5,9,16-17H,6H2,1-2H3/t9-/m0/s1
• InChI Key： FVFQELHSZVFPDZ-VIFPVBQESA-N
• SMILES： O1C2C(=C3C(C=CC(=O)O3)=CC=2C[C@H]1C(C)(C)O)O

Computed Properties

• Exact Mass: 262.08412
• Monoisotopic Mass: 262.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 475.3±45.0 °C at 760 mmHg
• Flash Point: 184.2±22.2 °C
• PSA: 75.99
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-9-hydroxy-2-(1-hydroxy-1-methylethyl)-, (2S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens